Cas no 97782-02-0 ([3-[2-(2,5-Dioxopyrrolidin-1-yl)ethoxy-hydroxyphosphoryl]oxy-2-[(E)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate)

• Product name: [3-[2-(2,5-Dioxopyrrolidin-1-yl)ethoxy-hydroxyphosphoryl]oxy-2-[(E)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate
• CAS No: 97782-02-0
• MF: C₄₅H₈₀NO₁₀P
• MW: 826.09117603302
• CID: 1002284

[3-[2-(2,5-Dioxopyrrolidin-1-yl)ethoxy-hydroxyphosphoryl]oxy-2-[(E)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate Chemical and Physical Properties

Names and Identifiers

• N-succinyl-1,2-dioleoylphosphatidylethanolamine
• [3-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy-hydroxyphosphoryl]oxy-2-[(E)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate
• COPE
• N-Succinyl-1,2-dioleoyl-sn-glycero-3-phosphoethanolamine
• [3-[2-(2,5-Dioxopyrrolidin-1-yl)ethoxy-hydroxyphosphoryl]oxy-2-[(E)-octadec-9-enoyl]oxypropyl] (E)-octadec-9-enoate

• Inchi： 1S/C45H80NO10P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-44(49)53-39-41(40-55-57(51,52)54-38-37-46-42(47)35-36-43(46)48)56-45(50)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,41H,3-16,21-40H2,1-2H3,(H,51,52)/b19-17+,20-18+
• InChI Key： WSBTVXLTRDAUDB-XPWSMXQVSA-N
• SMILES： P(=O)(O)(OCCN1C(CCC1=O)=O)OCC(COC(CCCCCCC/C=C/CCCCCCCC)=O)OC(CCCCCCC/C=C/CCCCCCCC)=O

Computed Properties

• Exact Mass: 825.551984
• Monoisotopic Mass: 825.551984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 57
• Rotatable Bond Count: 42
• Complexity: 1140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 3
• XLogP3: 12.7
• Topological Polar Surface Area: 146
• Surface Charge: 0

Experimental Properties

• Density: 1.054
• Boiling Point: 833.4°C at 760 mmHg
• Flash Point: 457.8°C
• Refractive Index: 1.493
• PSA: 155.55000
• LogP: 11.73690